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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056

Essential Safety and Handling Guide for 2-Chloro-4-
fluorophenylacetonitrile

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chloro-4-
fluorophenylacetonitrile. Adherence to these protocols is vital for ensuring laboratory safety
and minimizing exposure to this hazardous compound.

Chemical Identifier and Properties

Property Value Reference
CAS Number 75279-56-0 [1][2]
Molecular Formula C8H5CIFN [11[2]
Molecular Weight 169.58 g/mol [1][2]
Appearance Yellow-like crystals [2]

Melting Point 67-69 °C [2]

Boiling Point 253.2+25.0°C [2]

Flash Point 108 °C/ 226.4 °F [3]
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Hazard Identification and Personal Protective

Equipment (PPE)

2-Chloro-4-fluorophenylacetonitrile is classified as a hazardous substance. It is fatal if

swallowed, toxic in contact with skin, causes skin and serious eye irritation, and is toxic if

inhaled.[4][5] Strict adherence to PPE guidelines is mandatory.

Minimum PPE Requirements

Protection Type

Recommended Equipment

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Protects against splashes and
dust. Conforms to OSHA 29
CFR 1910.133 or European
Standard EN166.[3][6][7]

Skin

Chemical-resistant nitrile
gloves (double gloving
recommended) and a flame-

retardant lab coat or apron.

Provides a barrier against skin

contact and absorption.[7][8][9]

Respiratory

All handling must occur in a
certified chemical fume hood. If
a fume hood is not available or
if exposure limits are
exceeded, a NIOSH/MSHA-
approved respirator is
required.[3][6][9][10]

Prevents inhalation of toxic

dust or vapors.[9]

Footwear

Closed-toe shoes.

Protects feet from spills and

falling objects.[7]

Procedural Workflow for Handling

The following diagram outlines the essential steps for safely handling 2-Chloro-4-

fluorophenylacetonitrile from receipt to disposal.
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Caption: Workflow for handling 2-Chloro-4-fluorophenylacetonitrile.
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Experimental Protocols: Step-by-Step Guidance

1. Preparation and Handling

o Area Preparation: Before handling, ensure a designated area within a certified chemical
fume hood is clean and free of clutter. Verify that a safety shower and eyewash station are
accessible within a 10-second travel time.[9]

e PPE Inspection: Carefully inspect all required PPE for any signs of damage or wear and
replace if necessary.[7]

e Donning PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

¢ Chemical Handling: Conduct all manipulations of 2-Chloro-4-fluorophenylacetonitrile
inside the fume hood to minimize inhalation risk.[8][9][11] Avoid all personal contact with the
substance.[11]

» General Practices: Do not eat, drink, or smoke in the laboratory area.[3][11] Keep the
container tightly sealed when not in use.[11] Always wash hands thoroughly with soap and
water after handling is complete.[6][11]

2. Storage Plan
» Container: Store the chemical in its original, tightly sealed container.[11]
o Location: Keep in a cool, dry, and well-ventilated area.[3][6][11]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, and bases.[3][6]

 Inspection: Regularly check containers for any physical damage or leaks.[11]
3. Spill Management Protocol

o Evacuation: In case of a spill, immediately alert personnel in the vicinity and evacuate the
area if necessary.
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Control: If safe to do so, stop the leak or spill at the source.

Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite
to contain the substance.[3][11]

Cleanup: Carefully collect the absorbed material and place it into a suitable, clearly labeled
container for hazardous waste disposal.[3][11] Do not allow the spillage to enter drains or
water courses.[11]

Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective
clothing before reuse.[11]

. Disposal Plan

Regulatory Compliance: All waste containing 2-Chloro-4-fluorophenylacetonitrile must be
treated as hazardous waste and disposed of in accordance with all local, state, and federal
regulations.[9]

Waste Segregation: Collect and segregate halogenated organic waste from other waste
streams.[9]

Containerization:

o Liquid Waste: Collect all liquid waste, including the first rinse of any empty containers, in a
designated, labeled hazardous waste container.[12]

o Solid Waste: Place contaminated solid waste (e.g., absorbent materials, gloves, weigh
paper) in a separate, clearly labeled container for solid hazardous waste.[13]

Container Disposal: An empty container must be rinsed three times with a suitable solvent;
the rinsate must be collected as hazardous waste.[12] After thorough rinsing and drying, the
container can be disposed of.

Pickup: Store sealed waste containers in a designated satellite accumulation area and
arrange for pickup by your institution's Environmental Health and Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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